Cas no 2866322-00-9 (1-Propanamine, 3-[(5-bromo-2-pyrimidinyl)oxy]-, hydrochloride (1:1) )

• Product Name: 1-Propanamine, 3-[(5-bromo-2-pyrimidinyl)oxy]-, hydrochloride (1:1)
• CAS No: 2866322-00-9
• MF: C₇H₁₁BrClN₃O
• MW: 268.538739442825
• CID: 5562900
• Update Time: 2025-07-15

1-Propanamine, 3-[(5-bromo-2-pyrimidinyl)oxy]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-[(5-bromo-2-pyrimidinyl)oxy]-, hydrochloride (1:1)

• Inchi： 1S/C7H10BrN3O.ClH/c8-6-4-10-7(11-5-6)12-3-1-2-9;/h4-5H,1-3,9H2;1H
• InChI Key： CUXFNAOENUPRHF-UHFFFAOYSA-N
• SMILES： Cl.BrC1C=NC(OCCCN)=NC=1

Additional information on 1-Propanamine, 3-[(5-bromo-2-pyrimidinyl)oxy]-, hydrochloride (1:1)

Comprehensive Overview of 1-Propanamine, 3-[(5-bromo-2-pyrimidinyl)oxy]-, hydrochloride (1:1) (CAS No. 2866322-00-9)

The compound 1-Propanamine, 3-[(5-bromo-2-pyrimidinyl)oxy]-, hydrochloride (1:1) (CAS No. 2866322-00-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 5-bromo-2-pyrimidinyl moiety linked to a propanamine backbone, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research trends, addressing common queries from academic and industrial perspectives.

One of the key features of 1-Propanamine, 3-[(5-bromo-2-pyrimidinyl)oxy]-, hydrochloride (1:1) is its role as a building block in medicinal chemistry. Researchers are increasingly focusing on pyrimidine derivatives due to their versatility in drug design, particularly in targeting enzymes and receptors. The presence of a bromine atom in the pyrimidine ring enhances its reactivity, enabling further functionalization for tailored applications. This aligns with the growing demand for small-molecule modulators in therapeutic development, a topic frequently searched in academic databases.

In addition to pharmaceutical applications, CAS No. 2866322-00-9 has garnered attention in material science. Its hydrochloride salt form improves solubility, a critical factor in formulation studies. Recent discussions in AI-driven drug discovery platforms highlight the need for compounds with optimized physicochemical properties, and this molecule fits well within such frameworks. Searches for "solubility-enhancing additives" or "pyrimidine-based scaffolds" often lead to explorations of similar structures, underscoring its relevance.

Environmental and sustainability considerations are also shaping research around 1-Propanamine, 3-[(5-bromo-2-pyrimidinyl)oxy]-, hydrochloride (1:1). With the rise of green chemistry initiatives, scientists are evaluating synthetic routes that minimize waste and energy consumption. The compound's potential for catalytic transformations or biodegradable intermediates is a recurring theme in recent publications, addressing user queries about eco-friendly synthesis methods.

From a commercial standpoint, the demand for high-purity intermediates like CAS No. 2866322-00-9 is driven by the expanding contract research organization (CRO) sector. Quality control and analytical validation of such compounds are frequently searched topics, reflecting industry priorities. Advanced techniques like HPLC and NMR spectroscopy are essential for characterizing this molecule, ensuring compliance with regulatory standards.

In summary, 1-Propanamine, 3-[(5-bromo-2-pyrimidinyl)oxy]-, hydrochloride (1:1) represents a multifaceted compound with applications spanning drug discovery, materials science, and sustainable chemistry. Its structural attributes and adaptability to modern research needs make it a valuable subject for further investigation, resonating with both academic and industrial audiences.